Cas no 1432678-65-3 (1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride)

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride is a chiral amine derivative featuring a cyclopropylphenyl moiety, which enhances its structural rigidity and potential pharmacological relevance. The hydrochloride salt form improves solubility and stability, making it suitable for synthetic and medicinal chemistry applications. Its cyclopropyl group contributes to steric and electronic effects, often influencing binding affinity in drug discovery contexts. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The amine functionality allows for further derivatization, enabling tailored modifications for structure-activity relationship studies. High purity and well-defined stereochemistry (where applicable) ensure reproducibility in research applications.

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride structure

1432678-65-3 structure

Product Name:1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride

CAS No:1432678-65-3

MF:C₁₁H₁₆ClN

MW:197.704442024231

CID:5170163

PubChem ID:71758366

Update Time:2025-06-23

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride
- Inchi： 1S/C11H15N.ClH/c1-8(12)9-2-4-10(5-3-9)11-6-7-11;/h2-5,8,11H,6-7,12H2,1H3;1H
- InChI Key： YVAQWJXMMMKMLY-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C2CC2)=CC=1)(N)C.Cl

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-127914-0.05g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	0.05g	$455.0	2023-02-15
Enamine	EN300-127914-0.1g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	0.1g	$595.0	2023-02-15
Enamine	EN300-127914-0.25g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	0.25g	$849.0	2023-02-15
Enamine	EN300-127914-0.5g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	0.5g	$1338.0	2023-02-15
Enamine	EN300-127914-1.0g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	1g	$0.0	2023-06-08
Enamine	EN300-127914-2.5g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	2.5g	$3361.0	2023-02-15
Enamine	EN300-127914-5.0g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	5.0g	$4972.0	2023-02-15
Enamine	EN300-127914-10.0g	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	10.0g	$7373.0	2023-02-15
Enamine	EN300-127914-50mg	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	50mg	$455.0	2023-10-01
Enamine	EN300-127914-100mg	1-(4-cyclopropylphenyl)ethan-1-amine hydrochloride	1432678-65-3	100mg	$595.0	2023-10-01

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride Related Literature

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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride

1-(4-Cyclopropylphenyl)ethan-1-amine Hydrochloride (CAS No. 1432678-65-3): An Overview

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride (CAS No. 1432678-65-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropylphenylethylamine hydrochloride, is a derivative of phenylethylamine and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride consists of a cyclopropyl group attached to a phenyl ring, which is further connected to an ethylamine moiety. The presence of the cyclopropyl group imparts distinct physical and chemical properties to the molecule, influencing its biological activity and potential therapeutic effects. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have explored the pharmacological profile of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride, revealing its potential as a modulator of various neurotransmitter systems. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Preclinical studies have shown that this compound can act as a partial agonist at the 5-HT_2A receptor, suggesting its potential use in treating conditions such as anxiety disorders and depression.

In addition to its effects on serotonin receptors, 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride has been investigated for its impact on dopaminergic pathways. Dopamine is a key neurotransmitter involved in reward, motivation, and motor control. Research indicates that this compound may modulate dopamine release and reuptake, potentially offering therapeutic benefits in neurological disorders such as Parkinson's disease and schizophrenia.

The safety and efficacy of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride have been evaluated in several preclinical models. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Ongoing research aims to elucidate its full therapeutic potential and identify optimal dosing regimens for various indications.

The synthesis of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride involves multi-step chemical reactions, including the formation of the cyclopropyl-substituted phenyl ring and subsequent functionalization to introduce the ethylamine moiety. Advanced synthetic methods have been developed to improve yield and purity, making large-scale production feasible for pharmaceutical applications.

In conclusion, 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride (CAS No. 1432678-65-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various neurological and psychiatric disorders.